3-{[2,4'-Bipyridine]-5-yl}-1-[2-(4-methoxyphenyl)ethyl]urea

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-(6-pyridin-4-ylpyridin-3-yl)urea
• InChI: InChI=1S/C20H20N4O2/c1-26-18-5-2-15(3-6-18)8-13-22-20(25)24-17-4-7-19(23-14-17)16-9-11-21-12-10-16/h2-7,9-12,14H,8,13H2,1H3,(H2,22,24,25)
• InChI Key: OFVDORKBXAEKTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NC2=CN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

The compound “3-{[2,4’-Bipyridine]-5-yl}-1-[2-(4-methoxyphenyl)ethyl]urea” is a complex organic molecule. It contains a bipyridine moiety, a methoxyphenyl group, and a urea group. Bipyridines are often used as ligands in coordination chemistry, and urea derivatives have a wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bipyridine moiety, the introduction of the methoxyphenyl group, and the formation of the urea linkage. Unfortunately, without specific literature sources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the central urea moiety. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bipyridine moiety could potentially make it a good ligand for metal ions, and the urea group could participate in hydrogen bonding.

Scientific Research Applications

Transition-Metal Complexes and Catalysis

Bipyridine derivatives serve as essential ligands in transition-metal catalysis. They coordinate strongly with metal centers, making them valuable for various reactions. Specifically, 3-{[2,4’-Bipyridine]-5-yl}-1-[2-(4-methoxyphenyl)ethyl]urea can be employed in the following ways:

• Suzuki Coupling : This cross-coupling reaction allows the synthesis of biaryl compounds. .

Electrochemical Methods

Bipyridine derivatives participate in electrochemical reactions:

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Standard safety precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses, and optimizing its synthesis. It could also involve studying its physical and chemical properties in more detail.